Cas no 2171784-13-5 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoethoxy}propanoic acid)
3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoethoxy}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoethoxy}propanoic acid
- EN300-1505429
- 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]ethoxy}propanoic acid
- 2171784-13-5
-
- Inchi: 1S/C25H26N2O6/c1-2-7-22(24(30)26-13-15-32-14-12-23(28)29)27-25(31)33-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h1,3-6,8-11,21-22H,7,12-16H2,(H,26,30)(H,27,31)(H,28,29)
- InChI Key: VYHLVFLPKOTWOC-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NCCOCCC(=O)O)=O)CC#C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 450.17908655g/mol
- Monoisotopic Mass: 450.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 114Ų
3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoethoxy}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1505429-1.0g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]ethoxy}propanoic acid |
2171784-13-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1505429-50mg |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]ethoxy}propanoic acid |
2171784-13-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1505429-100mg |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]ethoxy}propanoic acid |
2171784-13-5 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1505429-250mg |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]ethoxy}propanoic acid |
2171784-13-5 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1505429-500mg |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]ethoxy}propanoic acid |
2171784-13-5 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1505429-1000mg |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]ethoxy}propanoic acid |
2171784-13-5 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1505429-2500mg |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]ethoxy}propanoic acid |
2171784-13-5 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1505429-5000mg |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]ethoxy}propanoic acid |
2171784-13-5 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1505429-10000mg |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]ethoxy}propanoic acid |
2171784-13-5 | 10000mg |
$14487.0 | 2023-09-27 |
3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoethoxy}propanoic acid Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoethoxy}propanoic acid
Comprehensive Overview of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoethoxy}propanoic acid (CAS No. 2171784-13-5)
The compound 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoethoxy}propanoic acid (CAS No. 2171784-13-5) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a pent-4-ynamido linker and a propanoic acid terminus, makes it invaluable for click chemistry applications and drug discovery. Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 2171784-13-5 applications," reflecting its growing relevance in biomedical research and pharmaceutical development.
In recent years, the demand for custom peptide synthesis reagents has surged, driven by advancements in cancer therapeutics and targeted drug delivery. The alkyne functional group in this compound enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of bioorthogonal chemistry. This property aligns with trending topics like "precision medicine" and "next-generation bioconjugation," which dominate scientific discourse. Laboratories often inquire about "how to handle Fmoc-protected compounds" or "stability of CAS 2171784-13-5," underscoring the need for detailed technical guidance.
The solubility and reactivity of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoethoxy}propanoic acid are critical for its performance in solid-phase peptide synthesis (SPPS). Its compatibility with DCM and DMF solvents ensures seamless integration into automated synthesis workflows. Searches for "best practices for Fmoc deprotection" or "optimizing alkyne-azide reactions" highlight user interest in maximizing yield and purity. Furthermore, its role in proteomics and antibody-drug conjugates (ADCs) has been explored in high-impact journals, linking it to hot topics like "ADC optimization" and "biomarker discovery."
From a storage perspective, this compound requires protection from light and moisture, with recommended temperatures below -20°C. Such details are frequently queried as "CAS 2171784-13-5 storage conditions," emphasizing the need for precise handling protocols. Its molecular weight (476.52 g/mol) and stoichiometric calculations are also common search terms, reflecting its utility in quantitative synthesis. As the pharmaceutical industry shifts toward personalized therapies, compounds like this gain traction for enabling site-specific modifications in peptide-based drugs.
Innovations in fluorescent labeling and protein engineering further elevate the importance of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoethoxy}propanoic acid. Its Fmoc group allows for temporary protection during synthesis, while the terminal alkyne facilitates post-synthetic modifications—key for developing theranostic agents. Queries like "Fmoc vs. Boc protection" or "alkyne handling safety" indicate user focus on comparative efficiency and operational safety. This compound’s versatility positions it at the intersection of chemical biology and material science, addressing challenges in nanocarrier design and enzyme immobilization.
In conclusion, CAS 2171784-13-5 represents a critical tool for modern biochemical research, bridging gaps between synthetic chemistry and biological applications. Its design caters to evolving needs in high-throughput screening and combinatorial chemistry, making it a staple in cutting-edge laboratories. By addressing frequently asked questions and aligning with trending scientific themes, this overview aims to enhance accessibility and utility for researchers worldwide.
2171784-13-5 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoethoxy}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)